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Compound of Interest

Compound Name: 4-Ethyl-2,4-dimethylheptane

Cat. No.: B14556577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of 4-Ethyl-2,4-
dimethylheptane. Due to the limited availability of recent and specific experimental data for

this exact compound, some information, particularly concerning toxicology and applications, is

based on data for structurally related branched alkanes (C11-C15 isoalkanes).

Physicochemical Properties
4-Ethyl-2,4-dimethylheptane is a saturated branched-chain alkane with the molecular formula

C11H24.[1][2] As a chiral compound, it can exist as different stereoisomers. The available data

on its physical properties are summarized below. It is important to note the variability in

reported boiling points, which may be due to differences in experimental conditions or sample

purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b14556577?utm_src=pdf-interest
https://www.benchchem.com/product/b14556577?utm_src=pdf-body
https://www.benchchem.com/product/b14556577?utm_src=pdf-body
https://www.benchchem.com/product/b14556577?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Grinsard_Reactions_for_Branched_Alkane_Synthesis.pdf
https://pubs.acs.org/doi/pdf/10.1021/ja01619a072
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14556577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 61868-25-5 [1][2]

Molecular Formula C11H24 [1][2]

Molecular Weight 156.31 g/mol [1]

Boiling Point
167-170 °C (332.6-338 °F;

440.15-443.15 K)
[2]

178.9 °C (354 °F; 452.05 K)

170 °C (338 °F; 443.15 K)

Melting Point -26.5 °C (-15.7 °F; 246.65 K) [2]

Density 0.7326 g/cm³ at 25 °C [2]

Refractive Index 1.4141 at 20 °C [2]

IUPAC Name 4-Ethyl-2,4-dimethylheptane [1]

SMILES CCCC(C)(CC)CC(C)C [1]

InChI Key
OETKSNKIFXLJDO-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
The synthesis of optically active 4-Ethyl-2,4-dimethylheptane was first described by

Streitwieser and Thomson in 1955.[2] The protocol involves a two-step process starting from a

resolved trialkylacetic acid. A generalizable approach for a racemic mixture would follow a

similar pathway, for example, using a Grignard reaction to create the tertiary alcohol precursor

followed by reduction.

Synthesis of Ketone Precursor: 2,4-Dimethyl-4-
ethylheptan-5-one
This protocol is adapted from the work of Streitwieser and Thomson and outlines the synthesis

of the ketone intermediate.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Grinsard_Reactions_for_Branched_Alkane_Synthesis.pdf
https://pubs.acs.org/doi/pdf/10.1021/ja01619a072
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Grinsard_Reactions_for_Branched_Alkane_Synthesis.pdf
https://pubs.acs.org/doi/pdf/10.1021/ja01619a072
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Grinsard_Reactions_for_Branched_Alkane_Synthesis.pdf
https://pubs.acs.org/doi/pdf/10.1021/ja01619a072
https://pubs.acs.org/doi/pdf/10.1021/ja01619a072
https://pubs.acs.org/doi/pdf/10.1021/ja01619a072
https://pubs.acs.org/doi/pdf/10.1021/ja01619a072
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Grinsard_Reactions_for_Branched_Alkane_Synthesis.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Grinsard_Reactions_for_Branched_Alkane_Synthesis.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Grinsard_Reactions_for_Branched_Alkane_Synthesis.pdf
https://www.benchchem.com/product/b14556577?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/ja01619a072
https://pubs.acs.org/doi/pdf/10.1021/ja01619a072
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14556577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents and Materials:

2,4-dimethyl-2-ethylpentanoyl chloride (or similar acid chloride)

Diethylcadmium (highly toxic, handle with extreme caution)

Anhydrous benzene (carcinogen) or a safer alternative solvent like toluene

Ice

Sulfuric acid (dilute)

Sodium bicarbonate solution

Anhydrous sodium sulfate

Standard laboratory glassware for air-sensitive reactions

Procedure:

Preparation of Diethylcadmium: Diethylcadmium is typically prepared by reacting a

cadmium(II) salt with a Grignard reagent (e.g., ethylmagnesium bromide). This reaction

should be performed under an inert atmosphere (e.g., nitrogen or argon) in an anhydrous

ether solvent.

Reaction with Acid Chloride: The prepared diethylcadmium solution is cooled in an ice bath.

A solution of 2,4-dimethyl-2-ethylpentanoyl chloride in an anhydrous solvent is added

dropwise with stirring.

Reaction Quench and Work-up: After the addition is complete, the reaction mixture is stirred

for a specified time (e.g., one hour) at room temperature. The reaction is then carefully

quenched by the slow addition of crushed ice, followed by dilute sulfuric acid to dissolve the

cadmium salts.

Extraction and Purification: The organic layer is separated, washed with water, sodium

bicarbonate solution, and again with water. The organic layer is then dried over anhydrous

sodium sulfate. The solvent is removed by distillation, and the resulting crude ketone is

purified by fractional distillation under reduced pressure.
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Reduction of Ketone to 4-Ethyl-2,4-dimethylheptane
The steric hindrance around the carbonyl group in 2,4-dimethyl-4-ethylheptan-5-one makes

standard Wolff-Kishner reduction conditions ineffective. A modified, anhydrous procedure is

required.[2]

Reagents and Materials:

2,4-Dimethyl-4-ethylheptan-5-one

Anhydrous hydrazine (toxic and corrosive)

Potassium hydroxide

Decanol (as solvent)

Standard reflux apparatus

Procedure:

Reaction Setup: A solution of potassium hydroxide and anhydrous hydrazine is prepared in

decanol in a round-bottom flask fitted with a reflux condenser.

Addition of Ketone: The ketone, 2,4-dimethyl-4-ethylheptan-5-one, is added to this solution.

Reflux: The reaction mixture is heated to reflux for an extended period (e.g., 48 hours).

Work-up and Purification: After cooling, the reaction mixture is diluted with water and

extracted with a suitable solvent like ether or pentane. The organic extracts are combined,

washed with water, and dried over a suitable drying agent.

Final Purification: The solvent is removed, and the crude product is purified by fractional

distillation, including a final distillation from metallic potassium or sodium to remove any

remaining impurities.[2]

Toxicology and Safety
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There is no specific toxicological data available for 4-Ethyl-2,4-dimethylheptane. However,

data on a mixture of C11-C15 isoalkanes can be used as a surrogate.[3]

Acute Toxicity: The acute oral, dermal, and inhalation toxicity of similar C9-C14 aliphatic

hydrocarbons is low.[3]

Irritation: These hydrocarbon mixtures are not typically skin or eye irritants.[3]

Sensitization: They are not considered dermal sensitizers.[3]

Aspiration Hazard: Like other low-viscosity hydrocarbons, 4-Ethyl-2,4-dimethylheptane is

likely an aspiration hazard.[3]

Genotoxicity and Carcinogenicity: No evidence of genotoxicity, reproductive, or

developmental toxicity has been observed for similar hydrocarbon mixtures.[3]

Handling Precautions:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (gloves, safety glasses).

Keep away from heat, sparks, and open flames as it is a flammable liquid.

Avoid ingestion and inhalation.

Applications
Specific applications for 4-Ethyl-2,4-dimethylheptane have not been documented. However,

based on its structure as a branched C11 alkane, its potential applications are in the

formulation of fuels and lubricants.

Fuel Additives: Branched-chain alkanes are preferred components in gasoline as they have

higher octane ratings and are less prone to premature ignition (knocking) compared to their

linear counterparts.[4][5]

Lubricants: Higher alkanes are major components of lubricating oils. Their hydrophobic

nature also provides anti-corrosive properties by preventing water from reaching metal
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surfaces.[5][6]

Solvents: Due to their nonpolar nature, liquid alkanes can be used as solvents for other

nonpolar substances.[4]

Visualizations
Synthesis Workflow
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Step 1: Ketone Synthesis

Step 2: Reduction to Alkane

Acid Chloride Grignard-like Reaction

Diethylcadmium

2,4-Dimethyl-4-ethylheptan-5-one
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Reduction
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Potassium Hydroxide
4-Ethyl-2,4-dimethylheptane

Characterization

Crude Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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